Cas no 2228834-74-8 (3-(2-Fluorophenyl)-5-methoxy-5-oxopentanoic acid)

• Product Name: 3-(2-Fluorophenyl)-5-methoxy-5-oxopentanoic acid
• CAS No: 2228834-74-8
• MF: C₁₂H₁₃FO₄
• MW: 240.227627515793
• CID: 5600213
• PubChem ID: 165618680
• Update Time: 2025-05-23

3-(2-Fluorophenyl)-5-methoxy-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228834-74-8
• EN300-1832961
• 3-(2-fluorophenyl)-5-methoxy-5-oxopentanoic acid
• 3-(2-Fluorophenyl)-5-methoxy-5-oxopentanoic acid

• Inchi： 1S/C12H13FO4/c1-17-12(16)7-8(6-11(14)15)9-4-2-3-5-10(9)13/h2-5,8H,6-7H2,1H3,(H,14,15)
• InChI Key： CMEAKAQZXHFJRP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CC(=O)O)CC(=O)OC

Computed Properties

• Exact Mass: 240.07978705g/mol
• Monoisotopic Mass: 240.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-(2-Fluorophenyl)-5-methoxy-5-oxopentanoic acid

3-(2-Fluorophenyl)-5-methoxy-5-oxopentanoic Acid: A Comprehensive Overview

3-(2-Fluorophenyl)-5-methoxy-5-oxopentanoic acid, also known by its CAS number 2228834-74-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a fluorophenyl group, a methoxy substituent, and a ketone functionality. These structural features contribute to its diverse chemical properties and potential applications in drug discovery and materials science.

The synthesis of 3-(2-fluorophenyl)-5-methoxy-5-oxopentanoic acid involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent oxidation steps. The presence of the fluorine atom in the aromatic ring introduces electronic effects that can influence the compound's reactivity and stability. Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability.

In terms of physical properties, 3-(2-fluorophenyl)-5-methoxy-5-oxopentanoic acid exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The chemical structure of this compound is further distinguished by the presence of a methoxy group at the 5-position, which introduces steric hindrance and can influence the compound's reactivity in nucleophilic or electrophilic reactions. Recent research has explored the use of such groups in enhancing the selectivity of transition metal-catalyzed reactions, particularly in the context of asymmetric synthesis.

From a biological standpoint, 3-(2-fluorophenyl)-5-methoxy-5-oxopentanoic acid has shown potential as a lead compound in the development of anti-inflammatory agents. Studies conducted using cellular models have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation. This activity underscores its potential as a precursor for more potent and selective drug candidates.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its ability to form stable coordination complexes with transition metals has led to its use as a ligand in catalytic systems. Recent advancements in this area have focused on optimizing the catalytic efficiency for reactions such as olefin epoxidation and C-H activation.

The environmental impact of 3-(2-fluorophenyl)-5-methoxy-5-oxopentanoic acid is another area of growing interest. Research into its biodegradation pathways has revealed that it undergoes rapid microbial transformation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when properly managed.

In conclusion, 3-(2-fluorophenyl)-5-methoxy-5-oxopentanoic acid is a versatile compound with applications spanning multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a valuable tool for both academic research and industrial applications.